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Compound of Interest

Compound Name: Dodicin

Cat. No.: B1208513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodicin, also known by its IUPAC name 2-[2-[2-(dodecylamino)ethylamino]ethylamino]acetic

acid, is an amphoteric surfactant with a long alkyl chain, conferring it surface-active properties

and antimicrobial capabilities. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and known biological activities of Dodicin,

tailored for professionals in research and drug development. While specific experimental data

for Dodicin is limited in publicly available literature, this guide consolidates computed data and

general knowledge of related amphoteric surfactants to offer a thorough understanding of this

compound.

Chemical Structure and Identification
Dodicin is characterized by a hydrophilic head containing both a carboxylic acid group and

multiple amine functionalities, and a hydrophobic dodecyl tail. This amphoteric nature is central

to its properties and functions.

Synonyms:

N-(2-{[2-(Dodecylamino)ethyl]amino}ethyl)glycine

Dodecyl-di(aminoethyl)glycine
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Ampholan

Lauryl diethylenediaminoglycine

Chemical Identifiers:

CAS Number (Free Base): 6843-97-6[1][2][3][4]

CAS Number (Hydrochloride Salt): 18205-85-1[3]

Molecular Formula: C18H39N3O2[4]

Physicochemical Properties
The physicochemical properties of Dodicin are crucial for understanding its behavior in various

formulations and biological systems. The data presented below is primarily based on

computational models due to a lack of extensive experimental studies.

Property Value Source

Molecular Weight 329.52 g/mol PubChem (Computed)[4]

Predicted logP 1.8 PubChem (Computed)[4]

Hydrogen Bond Donors 4 PubChem (Computed)[4]

Hydrogen Bond Acceptors 5 PubChem (Computed)[4]

Rotatable Bond Count 19 PubChem (Computed)

Topological Polar Surface Area 78 Å² PubChem (Computed)

pKa (Predicted) Acidic: ~4-5, Basic: ~9-10
(Estimated based on similar

structures)

Solubility
Soluble in water and polar

organic solvents.

(General property of similar

surfactants)

Biological Activity and Mechanism of Action
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Dodicin is known for its broad-spectrum antimicrobial activity, functioning as a bactericide and

fungicide.[3] As an amphoteric surfactant, its mechanism of action is primarily attributed to the

disruption of microbial cell membranes.

Antimicrobial Spectrum
While specific Minimum Inhibitory Concentration (MIC) values for Dodicin against a wide range

of microorganisms are not readily available in the literature, amphoteric surfactants of this class

are known to be effective against both Gram-positive and Gram-negative bacteria, as well as

fungi.

Proposed Mechanism of Action
The antimicrobial action of Dodicin, like other amphoteric surfactants, is believed to involve a

multi-step process targeting the integrity of the microbial cell envelope.

Electrostatic Interaction and Binding: The positively charged amine groups of Dodicin at

physiological pH are attracted to the negatively charged components of the microbial cell

surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in

Gram-negative bacteria. This initiates the binding of the surfactant to the cell.

Membrane Insertion and Disruption: The hydrophobic dodecyl tail of Dodicin inserts into the

lipid bilayer of the cell membrane. This disrupts the ordered structure of the membrane,

leading to increased permeability.

Leakage of Cellular Contents: The compromised membrane integrity results in the leakage of

essential intracellular components, such as ions, metabolites, and nucleic acids, ultimately

leading to cell death.
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Proposed mechanism of Dodicin's antimicrobial action.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Dodicin are not widely

published. The following are representative methodologies based on general procedures for

similar amphoteric surfactants.

Representative Synthesis of N-(2-((2-
(dodecylamino)ethyl)amino)ethyl)glycine
This synthesis is a two-step process involving the formation of the alkylated diethylenetriamine

intermediate followed by carboxymethylation.

Step 1: Synthesis of N-Dodecyldiethylenetriamine

In a reaction vessel equipped with a stirrer, condenser, and dropping funnel, place an excess

of diethylenetriamine.

Heat the diethylenetriamine to a specified temperature (e.g., 80-100 °C).

Slowly add 1-bromododecane or 1-chlorododecane to the heated diethylenetriamine with

continuous stirring.

After the addition is complete, continue the reaction for several hours to ensure complete

alkylation.

After cooling, the reaction mixture is neutralized with a base (e.g., NaOH) to free the amine.

The product is then purified by vacuum distillation to isolate N-dodecyldiethylenetriamine.

Step 2: Carboxymethylation to form Dodicin

Dissolve the purified N-dodecyldiethylenetriamine in a suitable solvent (e.g., water or a

water/alcohol mixture).

Add an aqueous solution of sodium chloroacetate to the reaction mixture.

Heat the mixture and maintain it at a specific temperature (e.g., 80-90 °C) for several hours

while stirring. The pH should be maintained in the alkaline range (e.g., pH 9-11) by the

addition of a base like sodium hydroxide.
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Monitor the reaction progress by measuring the chloride ion concentration.

Upon completion, the reaction mixture is cooled, and the pH is adjusted to the isoelectric

point of Dodicin to facilitate its precipitation.

The precipitated product is then filtered, washed with cold water, and dried.

Step 1: Alkylation

Step 2: Carboxymethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dodicin: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208513#dodicin-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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